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Compound of Interest

Compound Name: yk5

Cat. No.: B611887 Get Quote

This document provides crucial safety, handling, and disposal information for Potassium (5S)-5-

hydroxydecanoate, referred to herein as yk5. The following procedures are intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices and proper environmental stewardship.

Chemical Identification and Properties
Potassium (5S)-5-hydroxydecanoate is an organic potassium salt. While a specific Safety Data

Sheet (SDS) for a product named "yk5" is not publicly available, the disposal procedures

should be based on the chemical properties of organic potassium salts and related

compounds.

Chemical Data:

Property Value

Chemical Name potassium; (5S)-5-hydroxydecanoate

Molecular Formula C₁₀H₁₉KO₃

Primary Hazard
Potential irritant. As with many organic salts, fine

dust may be irritating to the respiratory system.

Known Biological Activity
Blocker of mitochondrial ATP-sensitive

potassium (mitoKATP) channels.
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Proper Disposal Procedures
Due to the lack of a specific Safety Data Sheet for "yk5," a conservative approach to disposal

is required, treating it as a potentially hazardous chemical waste.

Step-by-Step Disposal Protocol:

Waste Segregation: Do not mix yk5 waste with other chemical waste streams unless

compatibility is confirmed. It should be collected in a dedicated, clearly labeled hazardous

waste container.

Containerization: Use a well-sealed, chemically resistant container for collecting solid and

liquid waste containing yk5. The container must be in good condition and compatible with

organic salts.

Labeling: Label the waste container clearly as "Hazardous Waste: Potassium (5S)-5-

hydroxydecanoate" and include the date of waste accumulation.

Liquid Waste:

Aqueous solutions of yk5 should not be disposed of down the drain.

Collect all liquid waste containing yk5 in a designated, sealed container.

Solid Waste:

Collect solid yk5 waste, including contaminated personal protective equipment (PPE) like

gloves and weighing papers, in a sealed, puncture-resistant container.

Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed

environmental waste management company.[1] Follow all local, state, and federal

regulations for hazardous waste disposal.[2]

Empty Containers: Empty containers that held yk5 should be treated as hazardous waste

and disposed of accordingly.[2]

General Precautions for Similar Potassium Compounds:
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Avoid contact with strong acids, as this may cause a reaction.

Alkali metals and their salts should be handled with care to prevent contact with water if they

are in a reactive form.[1] While this organic salt is less reactive than elemental potassium,

caution is still advised.

Some non-hazardous potassium salts may be acceptable for regular trash disposal if they

are not contaminated and are in a solid, stable form.[3] However, given the biological activity

of yk5, it is prudent to manage it as hazardous waste.

Experimental Protocols
While a specific, detailed experimental protocol for yk5 is not available, a general workflow for

studying its effects on mitochondrial function in a laboratory setting is provided below.

General Experimental Workflow for Investigating the Effect of yk5 on Mitochondrial Respiration:

This protocol outlines the typical steps to assess the impact of a mitoKATP channel inhibitor on

isolated mitochondria.
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Mitochondrial Isolation

Oxygen Consumption Assay

Data Analysis

Tissue Homogenization

Differential Centrifugation

Mitochondrial Pellet Collection

Resuspension in Assay Buffer

Load Mitochondria into Respirometry Chamber

Add Respiratory Substrates (e.g., pyruvate, malate)

Inject yk5 (Potassium (5S)-5-hydroxydecanoate)

Initiate State 3 Respiration with ADP

Measure Oxygen Consumption Rate

Compare Respiration Rates (with and without yk5)

Interpret Effect on Mitochondrial Function

Click to download full resolution via product page

Caption: Experimental workflow for assessing the impact of yk5 on mitochondrial respiration.
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Signaling Pathway
Potassium (5S)-5-hydroxydecanoate (yk5) is known to act as an inhibitor of the mitochondrial

ATP-sensitive potassium (mitoKATP) channel. The following diagram illustrates the putative

signaling pathway affected by this inhibition.

yk5 (Potassium
(5S)-5-hydroxydecanoate)

Mitochondrial ATP-sensitive
Potassium (mitoKATP) Channel

Inhibits
Potassium (K+) Influx

Allows
Mitochondrial Matrix Swelling Reactive Oxygen Species (ROS) Production Cardioprotection / Ischemic Preconditioning

Click to download full resolution via product page

Caption: Putative signaling pathway affected by the inhibition of the mitoKATP channel by yk5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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